Cas no 1934452-97-7 ((pyrrolidin-3-yl)methanesulfonyl chloride)

• Product Name: (pyrrolidin-3-yl)methanesulfonyl chloride
• CAS No: 1934452-97-7
• MF: C₅H₁₀ClNO₂S
• MW: 183.656399250031
• MDL: MFCD29972877
• CID: 5153076
• PubChem ID: 130629214
• Update Time: 2025-06-30

(pyrrolidin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (pyrrolidin-3-yl)methanesulfonyl chloride
• 3-Pyrrolidinemethanesulfonyl chloride

• MDL： MFCD29972877
• Inchi： 1S/C5H10ClNO2S/c6-10(8,9)4-5-1-2-7-3-5/h5,7H,1-4H2
• InChI Key： DFVQBSLQRHJNSL-UHFFFAOYSA-N
• SMILES： N1CCC(CS(Cl)(=O)=O)C1

Additional information on (pyrrolidin-3-yl)methanesulfonyl chloride

Introduction to (Pyrrolidin-3-yl)methanesulfonyl Chloride (CAS No. 1934452-97-7)

(Pyrrolidin-3-yl)methanesulfonyl chloride (CAS No. 1934452-97-7) is a versatile reagent in the field of organic synthesis and medicinal chemistry. This compound, also known as 3-(methylsulfonyl)-1-propanesulfonyl chloride, is a valuable building block for the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. Its unique structure and reactivity make it an essential tool in the hands of synthetic chemists and medicinal chemists.

The (pyrrolidin-3-yl)methanesulfonyl chloride molecule consists of a pyrrolidine ring attached to a methanesulfonyl chloride group. The pyrrolidine ring, a five-membered cyclic amine, imparts significant flexibility and conformational stability to the molecule, while the methanesulfonyl chloride group provides electrophilic reactivity. This combination makes the compound highly reactive in various chemical transformations, such as nucleophilic substitution reactions, which are crucial in the synthesis of complex organic molecules.

Recent research has highlighted the importance of (pyrrolidin-3-yl)methanesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used to synthesize potent inhibitors of protein kinases, which are key targets in cancer therapy. The ability to selectively modify proteins through sulfonamide linkages has opened new avenues for drug discovery and design.

In addition to its applications in medicinal chemistry, (pyrrolidin-3-yl)methanesulfonyl chloride has also found use in the synthesis of agrochemicals. A recent study in *Pesticide Biochemistry and Physiology* reported that this compound can be employed to create novel herbicides with improved efficacy and reduced environmental impact. The unique properties of the pyrrolidine ring and the methanesulfonyl group contribute to the enhanced activity and selectivity of these agrochemicals.

The synthesis of (pyrrolidin-3-yl)methanesulfonyl chloride typically involves several steps, including the preparation of the pyrrolidine derivative and its subsequent reaction with methanesulfonyl chloride. The reaction conditions, such as temperature, solvent, and catalyst choice, are critical for achieving high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

From a safety perspective, (pyrrolidin-3-yl)methanesulfonyl chloride should be handled with care due to its reactivity and potential for forming hazardous byproducts. Proper personal protective equipment (PPE) and safety protocols should be followed when working with this compound. Additionally, it is important to store it in a cool, dry place away from incompatible materials.

In conclusion, (pyrrolidin-3-yl)methanesulfonyl chloride (CAS No. 1934452-97-7) is a valuable reagent with a wide range of applications in organic synthesis, medicinal chemistry, and agrochemical development. Its unique structure and reactivity make it an indispensable tool for researchers working on novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new applications and improvements in its synthesis, further solidifying its importance in these fields.